3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide

• IUPAC Name: 3,5-dichloro-4-methoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C19H21Cl2N3O2/c1-23-7-9-24(10-8-23)15-5-3-14(4-6-15)22-19(25)13-11-16(20)18(26-2)17(21)12-13/h3-6,11-12H,7-10H2,1-2H3,(H,22,25)
• InChI Key: XROUDOYPFMXUOW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C(=C3)Cl)OC)Cl
• Molecular Formula: C19H21Cl2N3O2
• Molecular Weight: 394.3 g/mol

Description

3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide, also known as GW 405833, is a potent and selective antagonist of the 5-HT1B receptor. It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 has been studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. It has also been studied for its potential in the treatment of migraine headaches and neuropathic pain. Additionally, 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 has been investigated for its role in regulating food intake and body weight.

Mechanism of Action

3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 is a selective antagonist of the 5-HT1B receptor, which is a subtype of the serotonin receptor. Serotonin is a neurotransmitter that plays a key role in regulating mood, appetite, and sleep. The 5-HT1B receptor is primarily located in the brain and is involved in the regulation of anxiety, depression, and pain. By blocking the 5-HT1B receptor, 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 increases the availability of serotonin in the brain, which can lead to anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. It has also been shown to reduce pain in animal models of neuropathic pain. Additionally, 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 has been investigated for its role in regulating food intake and body weight. Studies have shown that 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 can reduce food intake and body weight in animal models of obesity.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 in lab experiments is its selectivity for the 5-HT1B receptor. This allows researchers to specifically target this receptor and study its effects. Additionally, 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 has been extensively studied in animal models, which provides a wealth of data for researchers to draw from. However, one limitation of using 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 is its potential for off-target effects. While it is selective for the 5-HT1B receptor, it may also interact with other receptors or enzymes, which could complicate experimental results.

Future Directions

There are several future directions for the study of 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833. One area of interest is its potential in the treatment of anxiety and depression. Further studies are needed to determine its efficacy in humans and to identify any potential side effects. Another area of interest is its role in regulating food intake and body weight. Studies are needed to determine the underlying mechanisms and to identify potential therapeutic applications. Additionally, 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 could be investigated for its potential in the treatment of other neurological and psychiatric disorders, such as migraine headaches and neuropathic pain.

Synthesis Methods

The synthesis of 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 involves a series of chemical reactions starting from 3,5-dichloro-4-methoxybenzoic acid. The acid is first converted to an acid chloride using thionyl chloride, followed by reaction with 4-(4-methyl-1-piperazinyl)aniline to form the amide. The final step involves chlorination of the amide using phosphorus oxychloride to yield 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833.